N'-(diphenylmethylene)-2-[(4-methylphenyl)sulfanyl]propanohydrazide

• IUPAC Name: N-(benzhydrylideneamino)-2-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C23H22N2OS/c1-17-13-15-21(16-14-17)27-18(2)23(26)25-24-22(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-16,18H,1-2H3,(H,25,26)
• InChI Key: UYPKFYQYMBPIMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(C)C(=O)NN=C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H22N2OS
• Molecular Weight: 374.5 g/mol

Description

N-(diphenylmethylene)-2-[(4-methylphenyl)sulfanyl]propanohydrazide, also known as N-DMS, is an organic compound that has been used in a variety of scientific research applications. It is a colorless crystalline solid with a melting point of 145-146 °C and a boiling point of 324-325 °C. It is a strong base, and is soluble in water, ethanol and other organic solvents. N-DMS has been used in the synthesis of various organic compounds, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Antioxidant Properties

• A study reported the synthesis of compounds related to N'-(diphenylmethylene)-2-[(4-methylphenyl)sulfanyl]propanohydrazide, highlighting their significant antioxidant abilities, surpassing that of the standard antioxidant butylated hydroxytoluene in certain assays. This suggests potential applications in protecting against oxidative stress (Šermukšnytė et al., 2022).

Optical Materials

• Research into the optical properties of propane hydrazides, including derivatives of the chemical , reveals their potential as candidates for optical devices like limiters and switches due to their third-order nonlinear optical properties (Naseema et al., 2012).

Molecular Docking Studies

• Vibrational spectroscopic investigations, along with molecular dynamic simulations and molecular docking studies of N'-(diphenylmethylene)-2-[(4-methylphenyl)sulfanyl]propanohydrazide derivatives, have been conducted. These studies aimed at understanding the compound's stability, reactivity, and potential as a CDK2 inhibitor, indicating its applications in drug development (Pillai et al., 2017).

Synthetic Applications

• The compound has been utilized in the synthesis of various heterocyclic compounds, demonstrating its versatility in organic synthesis. These synthetic applications contribute to the development of novel materials and potentially pharmacologically active molecules (Matsuda et al., 1976).

Polyamide Materials

• Research into the synthesis of new polyamides derived from bis[4-(4-carboxyphenoxy)phenyl]diphenylmethane, which is related to the chemical , has shown that these materials possess high thermal stability and mechanical strength. Such characteristics suggest applications in the development of advanced materials for engineering and technology (Liaw et al., 2001).